Cas no 2411241-57-9 (N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide)
N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2411241-57-9
- N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide
- EN300-7560583
- Z3687614443
-
- Inchi: 1S/C14H18N2O2/c17-14(13-10-18-13)15-9-12-7-4-8-16(12)11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2,(H,15,17)
- InChI Key: CAWNCLFGWHMTJN-UHFFFAOYSA-N
- SMILES: O1CC1C(NCC1CCCN1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 246.136827821g/mol
- Monoisotopic Mass: 246.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.9Ų
N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7560583-1.0g |
N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide |
2411241-57-9 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide
Recent Advances in the Study of N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide (CAS: 2411241-57-9)
The compound N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide (CAS: 2411241-57-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This epoxide-containing molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.
Recent research has focused on the synthesis and optimization of N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the phenylpyrrolidine moiety could significantly influence the compound's binding affinity to target proteins, particularly those involved in neurodegenerative diseases. The study employed molecular docking simulations and in vitro assays to validate these findings, revealing promising interactions with key enzymes such as monoamine oxidase B (MAO-B).
Another notable investigation, conducted by a team at the University of Cambridge, explored the compound's potential as an anti-inflammatory agent. The researchers found that N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide exhibited inhibitory effects on the production of pro-inflammatory cytokines in macrophage cell lines. This effect was attributed to the compound's ability to modulate the NF-κB signaling pathway, suggesting its utility in treating chronic inflammatory conditions.
In addition to its therapeutic potential, the pharmacokinetic profile of N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide has been a focal point of recent studies. A preclinical trial reported in the European Journal of Pharmaceutical Sciences (2024) highlighted the compound's favorable absorption and distribution properties, with a half-life that supports once-daily dosing. However, the study also noted challenges related to metabolic stability, prompting further research into prodrug strategies to improve bioavailability.
Looking ahead, the development of N-[(1-phenylpyrrolidin-2-yl)methyl]oxirane-2-carboxamide and its derivatives holds considerable promise for addressing unmet medical needs. Ongoing studies are investigating its application in oncology, where preliminary data suggest activity against certain kinase targets. As research progresses, this compound may emerge as a versatile scaffold for the design of next-generation therapeutics.
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